![molecular formula C19H20FN3O2 B3036933 Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate CAS No. 400086-64-8](/img/structure/B3036933.png)
Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate
Overview
Description
Scientific Research Applications
1. Analgesic Agents and Pain Management
Allyl-2,5-dimethyl-1-piperazines, including compounds related to Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate, have been studied for their potential as analgesic agents in the management of moderate-to-severe pain. Research on compounds like DPI-3290 has shown promising results in increasing antinociception (pain relief) in a dose-dependent manner, with significant potency and limited effects on respiratory function compared to traditional narcotic analgesics such as morphine and fentanyl (Gengo et al., 2003).
2. Antibacterial Applications
Some derivatives of Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate have been synthesized and evaluated for their antibacterial activity. For instance, N-nicotinoyl-1-ethyl-6-fluoro-1,4-dihydro-7-piperazin-1-yl-4-oxoquinoline-3-carboxylates showed moderate to significant antibacterial efficacy against various bacterial strains, indicating potential applications in the development of new antibacterial agents (Sharma & Jain, 2008).
3. Neuroleptic and Antipsychotic Research
Research on compounds structurally related to Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate includes the development of neuroleptic and antipsychotic agents. These studies focus on synthesizing and testing compounds for activities like dopamine-uptake inhibition and serotonin receptor antagonism, indicating potential applications in treating neurological and psychiatric disorders (Bogeso et al., 1983).
4. Antimalarial Research
Derivatives of Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate have been explored for their potential in treating malaria. New fluoroartemisinin derivatives, for example, have demonstrated high in vivo efficiency as antimalarials in mice, suggesting possible applications in the development of new antimalarial drugs (Grellepois et al., 2004).
5. Antihypertensive Research
Compounds structurally related to Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate have been studied for their antihypertensive properties. This research focuses on synthesizing compounds with potent serotonin (5-HT2) antagonism, showing promise in developing treatments for hypertension (Bogeso et al., 1988).
Future Directions
Substituted phenylpiperazines, which include Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate, are often neuropharmacologically active compounds and are essential pharmacophores of neuroligands for different receptors such as D2-like dopaminergic, serotoninergic, and other receptors . Therefore, future research may focus on exploring the potential applications of these compounds in neuroscience and pharmacology .
properties
IUPAC Name |
prop-2-enyl 6-[4-(2-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O2/c1-2-13-25-19(24)15-7-8-18(21-14-15)23-11-9-22(10-12-23)17-6-4-3-5-16(17)20/h2-8,14H,1,9-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSOUHBGGBXLOKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(=O)C1=CN=C(C=C1)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Allyl 6-[4-(2-fluorophenyl)piperazino]nicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]-2-oxo-N-[2-(trifluoromethyl)phenyl]pyridine-3-carboxamide](/img/structure/B3036850.png)
![1-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]-N-(5-methylpyridin-2-yl)-2-oxopyridine-3-carboxamide](/img/structure/B3036853.png)
![4-[(benzyloxy)methyl]-1-phenyl-1H-1,2,3-triazole](/img/structure/B3036859.png)
![5-bromo-2-oxo-N-phenyl-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide](/img/structure/B3036861.png)
![4-{[3,5-bis(trifluoromethyl)anilino]methylene}-2-phenyl-5-(3-pyridinyl)-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B3036862.png)
![2,4-difluoro-N-[[5-(4-fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl]aniline](/img/structure/B3036864.png)
![3-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]-4-ethyl-5-(2-propynylsulfanyl)-4H-1,2,4-triazole](/img/structure/B3036865.png)
![Diethyl 2-hydroxy-6-[2-(2-thienylsulfonyl)hydrazino]-3,5-pyridinedicarboxylate](/img/structure/B3036870.png)
![4-{[2-(Dimethylamino)-5-methoxy-4-pyrimidinyl]oxy}benzenecarbonitrile](/img/structure/B3036872.png)